Cas no 1203090-46-3 (N-2-(1H-indol-3-yl)ethyl-1-6-(4-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide)

• Product Name: N-2-(1H-indol-3-yl)ethyl-1-6-(4-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide
• CAS No: 1203090-46-3
• MF: C₂₇H₂₉N₅O₂
• MW: 455.551465749741
• CID: 6360139
• PubChem ID: 45538878
• Update Time: 2025-10-28

N-2-(1H-indol-3-yl)ethyl-1-6-(4-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-indol-3-yl)ethyl-1-6-(4-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide
• N-(2-(1H-indol-3-yl)ethyl)-1-(6-(4-methoxyphenyl)pyridazin-3-yl)piperidine-3-carboxamide
• 1203090-46-3
• AKOS024512135
• N-[2-(1H-indol-3-yl)ethyl]-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
• VU0646177-1
• F5527-0186

• Inchi： 1S/C27H29N5O2/c1-34-22-10-8-19(9-11-22)24-12-13-26(31-30-24)32-16-4-5-21(18-32)27(33)28-15-14-20-17-29-25-7-3-2-6-23(20)25/h2-3,6-13,17,21,29H,4-5,14-16,18H2,1H3,(H,28,33)
• InChI Key： AJWHXESSPMBNQO-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2=CC=C(C3C=CC(=CC=3)OC)N=N2)CCC1)NCCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 455.232
• Monoisotopic Mass: 455.232
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-2-(1H-indol-3-yl)ethyl-1-6-(4-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide

N-2-(1H-indol-3-yl)ethyl-1-6-(4-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide (CAS No. 1203090-46-3): A Comprehensive Overview

The compound N-2-(1H-indol-3-yl)ethyl is a derivative of indole, a heterocyclic aromatic organic compound. Indole derivatives are widely studied in the field of medicinal chemistry due to their potential pharmacological activities. The presence of the indol group in this compound suggests that it may exhibit interesting biological properties, particularly in the context of receptor interactions and enzyme inhibition.

The pyridazin ring in the structure of this compound is another key feature. Pyridazine, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2, is known for its stability and ability to participate in various chemical reactions. The substitution pattern on the pyridazine ring, specifically at position 6 with a 4-methoxyphenyl group, indicates that this compound may have enhanced solubility and bioavailability due to the electron-donating methoxy group.

The piperidine moiety in this compound adds a cyclic amine structure, which can contribute to hydrogen bonding and other non-covalent interactions. Piperidine derivatives are often used as building blocks in drug design due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The carboxamide group attached to the piperidine ring further enhances the compound's potential for bioactivity by providing additional sites for interaction with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. For instance, research has shown that indole-containing compounds can act as inhibitors of various enzymes, including kinases and proteases, which are key targets in cancer and inflammatory diseases. The combination of an indole group with a pyridazine ring and a piperidine moiety in this compound makes it a promising candidate for further investigation in drug discovery.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the indole ring typically involves the Paal-Knorr synthesis or related methods, while the pyridazine ring can be formed via cyclization reactions involving appropriate precursors. The coupling of these fragments with the piperidine moiety would likely involve amide bond formation under appropriate conditions.

The biological evaluation of this compound has shown promising results in preliminary assays. For example, studies have demonstrated that it exhibits moderate inhibitory activity against certain protein kinases, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases. Furthermore, computational modeling studies suggest that this compound may have favorable pharmacokinetic properties, including good absorption and minimal toxicity.

Looking ahead, this compound represents an exciting lead for further optimization in medicinal chemistry programs. By modifying substituents on the indole, pyridazine, and piperidine moieties, researchers can explore its full potential as a therapeutic agent. Additionally, structural modifications could enhance its selectivity for specific targets or improve its pharmacokinetic profile.

In conclusion, N-2-(1H-indol-3-yl)ethyl-1-6-(4-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide (CAS No. 1203090-46-3) is a structurally complex compound with intriguing biological properties. Its unique combination of heterocyclic rings and functional groups positions it as a valuable tool for advancing our understanding of drug design and development.